N1-(2,4-difluorophenyl)-N2-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)oxalamide
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Overview
Description
The compound contains several functional groups including two phenyl rings (one of which is difluorinated), a morpholinoethyl group, and an oxalamide group. These groups could potentially contribute to its reactivity and properties .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the difluorophenyl and morpholinoethyl groups could potentially influence its three-dimensional structure .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. For example, the oxalamide group might be susceptible to hydrolysis, and the difluorophenyl group might undergo reactions typical of aromatic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility might be affected by the polar oxalamide group, and its stability might be influenced by the aromatic difluorophenyl group .Scientific Research Applications
Synthesis and Characterization
Research on similar compounds has led to the synthesis of novel derivatives with applications in optoelectronic devices. For instance, novel triarylamine derivatives with dimethylamino substituents have been prepared, demonstrating significant optical and electrochromic behaviors. These materials, when introduced into electrochromic devices, exhibit high coloration efficiency and electrochemical stability, suggesting their potential in fabricating devices with controllable photoluminescence and high reversibility (Wu et al., 2019).
Biological Activity and Medicinal Applications
Compounds structurally related to the query have shown biological activity, including antimicrobial and larvicidal properties. A study on pyrimidine derivatives linked with morpholinophenyl units reported significant activity against various microbial species, highlighting the importance of electron-withdrawing groups for enhanced activity (Gorle et al., 2016). Another study focused on copper(II) complexes with oxalamide ligands, demonstrating potential anticancer activities and interactions with DNA, indicating their applicability in cancer research and therapy (Li et al., 2012).
Material Science and Supramolecular Chemistry
Research has also extended to the design of supramolecular structures for various applications. Aryl–perfluoroaryl stacking interactions and hydrogen bonding have been used to control the structure of supramolecular assemblies of N,N′-diaryloxalamides, which are essential for the development of new materials with tailored properties (Piotrkowska et al., 2007).
Photophysical Properties
The study of photophysical properties of borondipyrromethene analogues, including fluorescence quantum yield and lifetime, has been instrumental in understanding the effects of solvent polarity and substituents on the phenyl group. This research is crucial for developing new fluorescent materials for sensing and imaging applications (Qin et al., 2005).
Mechanism of Action
Mode of Action
It is likely that the compound interacts with its targets in a way that alters their function, leading to changes in cellular processes .
Pharmacokinetics
These properties are crucial for determining the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect a compound’s stability and its interaction with its targets. The specific environmental factors influencing the action of this compound are currently unknown .
Safety and Hazards
Future Directions
Future research on this compound could involve further studies on its synthesis, properties, and potential applications. This could include experimental studies to determine its physical and chemical properties, computational studies to predict its behavior, and biological studies to investigate its potential uses .
Properties
IUPAC Name |
N'-(2,4-difluorophenyl)-N-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26F2N4O3/c1-27(2)17-6-3-15(4-7-17)20(28-9-11-31-12-10-28)14-25-21(29)22(30)26-19-8-5-16(23)13-18(19)24/h3-8,13,20H,9-12,14H2,1-2H3,(H,25,29)(H,26,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNNIAWMYLRNRRT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NC2=C(C=C(C=C2)F)F)N3CCOCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26F2N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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